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Compound Focus: Salclobuzate sodium

CAS No.: 387825-07-2

Cat. No.: S8757776

Chemical Identification of Salclobuzate Sodium

The table below summarizes the key identifiers for Salclobuzate sodium from the search results.

Property Details

CAS Number 387825-07-2 [1]

Formula C11H11CINOa4 « Na [1]

Molar Mass 279.65 g/mol [1]

IUPAC Name Salclobuzate sodium (USAN) [1]
Efficacy/Therapeutic Use Oral absorption promoter [1]

A General Framework for Troubleshooting Synthesis
Yield
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Since specific protocols for Salclobuzate sodium are not available, you can apply this general systematic

approach to diagnose issues in your synthesis.
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Diagram: A logical workflow for troubleshooting low yield in chemical synthesis.

Common Problem Areas & Solutions

Based on the diagram, here are detailed actions you can take for each potential problem area:

¢ Reaction Conditions: Many reactions are sensitive to temperature. Running the reaction at a
temperature that is too high can lead to decomposition, while a temperature that is too low can stall
the reaction. Furthermore, if the reaction or intermediates are air- or moisture-sensitive, exposure to
the atmosphere will cause side reactions and lower yields. Ensure the use of an inert atmosphere
(e.g., nitrogen or argon) and anhydrous conditions where necessary [2] [3].

¢ Reagent Quality and Handling: The purity of starting materials is critical. Always use reagents of the
highest available purity. Pay close attention to the stoichiometry, especially the amount and
concentration of the base used for the final neutralization step, as this can dramatically affect the
reaction equilibrium and product precipitation [2] [3].

¢ Reaction Monitoring and Workup: Implement analytical techniques like Thin-Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track reaction
progress accurately. This helps you determine the precise endpoint, preventing you from stopping the
reaction too early or allowing the product to degrade over an extended period. The workup procedure
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is equally important; a quenching step that is too harsh or an inefficient extraction process can lead to
significant product loss.

¢ Purification and Isolation: Recrystallization is a common purification step. The choice of solvent
system, the cooling rate, and the washing of crystals are all parameters that can be optimized to
maximize recovery. Significant product can be lost if the recrystallization is not efficient or if the
filtration technique is poor.

Suggestions for Finding Specific Information

To obtain the detailed synthesis protocol you need, I suggest the following:

e Search Patent Databases: The full synthesis procedure for Salclobuzate sodium is most likely
disclosed in its original patent. Search major patent databases like Google Patents, USPTO, or
Espacenet using the CAS Number (387825-07-2) or the compound name.

e Consult Specialized Resources: Use university or institutional subscriptions to access detailed
pharmaceutical science journals or chemical synthesis databases (e.g., SciFinder, Reaxys), which
often contain explicit experimental procedures.

o Refine Your Search Terms: Use specific phrases like "Salclobuzate sodium synthesis
patent" or "sodium 8-[(2-hydroxy-5-chlorobenzoyl)amino]octanoate
preparation" in your searches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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